Cas no 51655-78-8 (4-Oxazolecarbonyl chloride, 2-(4-chlorophenyl)-5-methyl-)

• Product Name: 4-Oxazolecarbonyl chloride, 2-(4-chlorophenyl)-5-methyl-
• CAS No: 51655-78-8
• MF: C₁₁H₇Cl₂NO₂
• MW: 256.084780931473
• CID: 361729
• PubChem ID: 12282201
• Update Time: 2025-04-19

4-Oxazolecarbonyl chloride, 2-(4-chlorophenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarbonyl chloride, 2-(4-chlorophenyl)-5-methyl-
• 2-(4-chlorophenyl)-5-methyl-1,3-oxazole-4-carbonyl chloride
• DTXSID10484074
• 51655-78-8
• SCHEMBL11620727
• 2-(4-Chlorophenyl)-5-methyloxazole-4-carbonyl chloride

• Inchi： 1S/C11H7Cl2NO2/c1-6-9(10(13)15)14-11(16-6)7-2-4-8(12)5-3-7/h2-5H,1H3
• InChI Key： BWDSYDZOMZESAR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC(C(=O)Cl)=C(C)O1

Computed Properties

• Exact Mass: 254.98551
• Monoisotopic Mass: 254.9853839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1